Cas no 502650-66-0 (Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate)

• Product Name: Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
• CAS No: 502650-66-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD06799097
• CID: 1072649
• PubChem ID: 24722409
• Update Time: 2025-04-20

Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl trans-2-hydroxymethylcyclopentane-1-carboxylate
• LogP
• 4-BENZYL-2-METHYL-1,2,4-THIADIAZOLIDINE-3,5-DIONE
• Cyclopentanecarboxylic acid, 2-(hydroxymethyl)-, methyl ester, (1R,2R)-rel-
• Trans-2-Hydroxymethyl-cyclopentanecarboxylic acid methyl ester
• MFCD06799097
• 502650-66-0
• SCHEMBL4135155
• DTXSID10641342
• Methyl (1R,2R)-2-(hydroxymethyl)cyclopentane-1-carboxylate
• METHYLTRANS-2-HYDROXYMETHYLCYCLOPENTANE-1-CARBOXYLATE
• IHJMUKVEQZAEKV-NKWVEPMBSA-N

• MDL： MFCD06799097
• Inchi： 1S/C8H14O3/c1-11-8(10)7-4-2-3-6(7)5-9/h6-7,9H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： IHJMUKVEQZAEKV-NKWVEPMBSA-N
• SMILES： OC[C@@H]1CCC[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53